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Compound of Interest

Compound Name: Aflatoxin M2-13C17

Cat. No.: B15141633

For researchers, scientists, and drug development professionals engaged in mycotoxin
analysis, participation in proficiency testing (PT) schemes is a cornerstone of quality
assurance. These schemes provide an objective assessment of a laboratory's analytical
performance and the reliability of its data. This guide offers a comparative overview of major
proficiency testing schemes available for mycotoxin analysis, detailing their offerings,
methodologies, and the statistical frameworks they employ.

Comparison of Major Proficiency Testing Scheme
Providers

Several organizations worldwide offer proficiency testing for mycotoxin analysis. The choice of
a provider often depends on the specific mycotoxins and matrices of interest, the frequency of
testing required, and the accreditation status of the provider. Below is a summary of some of
the leading providers and their mycotoxin PT programs.
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Experimental Protocols in Proficiency Testing

Proficiency testing schemes for mycotoxin analysis follow a general, well-established workflow
designed to ensure the integrity and comparability of the results. While participating
laboratories are typically free to use their own analytical methods, the overall process from
sample receipt to data analysis is standardized.

General Experimental Workflow

o Sample Preparation and Distribution: The PT provider prepares a batch of a homogeneous
test material. This can be a naturally contaminated food or feed product or a blank matrix
spiked with a known concentration of one or more mycotoxins.[6][17] The homogeneity of the
material is rigorously tested to ensure that all participants receive a representative sample.[6]
[17][18] The stability of the mycotoxins in the matrix is also assessed to guarantee that the
analyte concentrations do not change significantly during shipment and storage.[6]

e Analysis by Participating Laboratories: Laboratories receive the PT sample and are
instructed to analyze it using their routine analytical methods. This allows the PT scheme to
assess the performance of the methods as they are used in practice.[19] Common analytical
techniques for mycotoxin analysis include high-performance liquid chromatography (HPLC)
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with fluorescence or ultraviolet detection, and liquid chromatography coupled with tandem
mass spectrometry (LC-MS/MS).[6][19]

Data Submission: Participants submit their analytical results to the PT provider via a secure
online portal or other designated means.[12] Along with the quantitative results, laboratories
may be asked to provide details about the analytical method used.

Statistical Analysis and Performance Evaluation: The PT provider performs a statistical
analysis of the submitted data. The core of this analysis involves determining an "assigned
value" for the concentration of each mycotoxin in the test material and then evaluating each
laboratory's performance against this value.

o Determination of the Assigned Value (xpt): The assigned value is the best estimate of the
true concentration of the mycotoxin in the PT sample. There are several methods for
determining the assigned value, as outlined in ISO 13528:

» Consensus Value from Participant Results: This is the most common approach, where
the assigned value is the robust mean or median of the results submitted by all
participants, after the removal of outliers.[6][10][15]

» Expert Laboratory Consensus: The assigned value is determined by a smaller group of
expert laboratories with proven competence in the analysis.[10]

» Certified Reference Material (CRM) Value: If the PT sample is a CRM, the certified
value is used as the assigned value.[10]

» Formulation: For spiked samples, the assigned value can be based on the known
amount of mycotoxin added to the matrix.[10]

o Performance Scoring (z-scores): The performance of each laboratory is typically evaluated
using a z-score, which is calculated as follows:

z = (xi - xpt) / opt
Where:

= Xi is the result reported by the participating laboratory.
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= Xpt is the assigned value.
» gpt is the standard deviation for proficiency assessment.

The standard deviation for proficiency assessment (opt) is a predetermined value that
represents the acceptable level of deviation from the assigned value. It is often derived
from the Horwitz equation, which predicts the interlaboratory standard deviation based on
the analyte concentration.[16][20] Some schemes may use a modified version of the
Horwitz equation or a fixed percentage.[6][20]

The interpretation of z-scores is generally as follows:
» |z| £ 2: Satisfactory performance
» 2 <|z| < 3: Questionable performance

» |z| = 3: Unsatisfactory performance

e Reporting: Each participating laboratory receives a confidential report detailing its own
performance, including its reported results and corresponding z-scores.[1] The report also
typically includes a summary of the results from all participants in an anonymized format,
allowing laboratories to compare their performance with that of their peers.

Workflow and Logic Diagrams

To visually represent the processes involved in proficiency testing, the following diagrams have
been created using the DOT language.
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Proficiency testing workflow for mycotoxin analysis.
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Logic for z-score calculation and interpretation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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